2-[2-Bromo-4-(ethylsulfanyl)phenyl]acetic acid

• IUPAC Name: 2-(2-bromo-4-ethylsulfanylphenyl)acetic acid
• InChI: InChI=1S/C10H11BrO2S/c1-2-14-8-4-3-7(5-10(12)13)9(11)6-8/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key: AHZSUHRNZASVES-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=C(C=C1)CC(=O)O)Br
• Molecular Formula: C10H11BrO2S
• Molecular Weight: 275.16 g/mol
• CAS No.: 1823084-85-0

Description

“2-[2-Bromo-4-(ethylsulfanyl)phenyl]acetic acid” is a chemical compound with the molecular formula C10H11BrO2S and a molecular weight of 275.16. It is used for research purposes.

Synthesis Analysis

The synthesis of this compound could involve reactions at the benzylic position, which is resonance stabilized due to the presence of the benzene ring. This could involve free radical bromination, nucleophilic substitution, and oxidation.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring with a bromine atom and an ethylsulfanyl group attached to it. The acetic acid group is attached to the benzene ring.

Chemical Reactions Analysis

The chemical reactions involving this compound could include electrophilic aromatic substitution and electrophilic addition to alkenes. These reactions are both polar, stepwise processes, and the key step for each is the attack of an electrophile at carbon to form a cationic intermediate.

Mechanism of Action

The mechanism of action of this compound in chemical reactions could involve the formation of a cationic intermediate through the attack of an electrophile at carbon. The aromatic ring is regenerated from this cationic intermediate by the loss of a proton from the sp3-hybridized carbon.